Cas no 2201321-94-8 (N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine)

• Product Name: N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine
• CAS No: 2201321-94-8
• MF: C₁₆H₁₇N₇
• MW: 307.353081464767
• CID: 5462254
• Update Time: 2025-05-28

N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-Pyrido[2,3-d]pyrimidin-4-yl-4-piperidinyl)-4-pyrimidinamine
• N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine

• Inchi： 1S/C16H17N7/c1-2-13-15(18-6-1)20-11-21-16(13)23-8-4-12(5-9-23)22-14-3-7-17-10-19-14/h1-3,6-7,10-12H,4-5,8-9H2,(H,17,19,22)
• InChI Key： NZUWISQIKDQKID-UHFFFAOYSA-N
• SMILES： C1=NC=CC(NC2CCN(C3N=CN=C4N=CC=CC4=3)CC2)=N1

Additional information on N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine

Comprehensive Overview of N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine (CAS No. 2201321-94-8)

The compound N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine (CAS No. 2201321-94-8) is a heterocyclic organic molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique structure, featuring a pyrido[2,3-d]pyrimidine core linked to a piperidine and pyrimidine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, which aligns with the growing demand for targeted therapies in oncology and autoimmune diseases.

In recent years, the search for novel kinase inhibitors has surged, driven by the need for more effective and selective treatments. N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine has been explored in preclinical studies for its ability to modulate specific signaling pathways. Its pyrido[2,3-d]pyrimidine scaffold is analogous to other well-known kinase inhibitors, such as those targeting EGFR or BTK, which are frequently searched topics in academic and pharmaceutical circles. This structural similarity has sparked interest in its potential applications, particularly in personalized medicine.

The synthesis of N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine involves multi-step organic reactions, often starting from commercially available pyrimidine derivatives. Its CAS No. 2201321-94-8 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The compound's physicochemical properties, such as solubility and stability, are critical for its formulation and bioavailability, which are common concerns among researchers developing new drugs.

From a pharmacological perspective, N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine exhibits promising kinase inhibitory activity, as evidenced by in vitro assays. Its mechanism of action is thought to involve competitive binding at the ATP site of kinases, a feature shared by many FDA-approved drugs. This has led to speculation about its potential use in treating conditions like chronic inflammation or certain cancers, topics frequently queried in medical forums and search engines.

Another area of interest is the compound's structure-activity relationship (SAR), which is a hot topic in drug design. By modifying the pyrido[2,3-d]pyrimidine or piperidine components, researchers aim to enhance its selectivity and potency. Such optimization is often discussed in the context of fragment-based drug discovery, a trending subject in pharmaceutical research. The compound's versatility makes it a valuable tool for studying kinase biology and developing next-generation therapeutics.

In addition to its therapeutic potential, N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine is also of interest in chemical biology. Its fluorescent or radiolabeled derivatives could serve as probes for imaging or diagnostic purposes, addressing the growing demand for non-invasive diagnostic tools. This aligns with the increasing focus on precision medicine, a topic widely searched by healthcare professionals and patients alike.

Regulatory and safety aspects of CAS No. 2201321-94-8 are also critical considerations. While the compound is not classified as hazardous, its handling and storage require standard laboratory precautions. Researchers often search for safety data sheets (SDS) and toxicity profiles, underscoring the importance of transparency in chemical research. The compound's stability under various conditions is another frequently queried topic, particularly for those involved in long-term studies.

In summary, N-(1-{pyrido[2,3-d]pyrimidin-4-yl}piperidin-4-yl)pyrimidin-4-amine represents a fascinating example of modern medicinal chemistry. Its pyrido[2,3-d]pyrimidine core and kinase inhibitory properties make it a subject of ongoing research, with potential applications in drug development and chemical biology. As the scientific community continues to explore its capabilities, this compound is likely to remain a topic of interest in both academic and industrial settings.